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Introduction: llluminating the "Black Box" of
Mycobacterial Biology

Mycobacteria, the causative agents of tuberculosis and other devastating diseases, present a

formidable challenge to researchers. Their most defining feature, a complex and exceptionally
robust cell envelope rich in mycolic acids, acts as a highly impermeable barrier.[1] This
"mycomembrane” hinders the entry of antibiotics and complicates the study of internal cellular
processes using conventional biological tools.[1][2] To overcome these hurdles, chemical
biology has introduced a powerful strategy: the use of photocleavable (PC) probes.

These sophisticated molecular tools offer unparalleled spatiotemporal control.[3] A molecule of
interest—be it a drug, a fluorescent reporter, or a biochemical ligand—is rendered inert by its
covalent attachment to a photosensitive "caging" group. Upon irradiation with a specific
wavelength of light, this linker cleaves, releasing the active molecule precisely when and where
it is needed.[4] This guide provides an in-depth overview of the core applications, probe
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chemistries, and detailed protocols for leveraging photocleavable probes to dissect the intricate
biology of mycobacteria.

Core Principles of Photocleavable Probe Chemistry

The efficacy of a photocleavable probe is determined by the properties of its light-sensitive
linker. Two classes, ortho-nitrobenzyl (ONB) and coumarin derivatives, are predominantly used
in biological applications due to their high cleavage efficiency with cytocompatible near-UV light
and the biocompatibility of their cleavage byproducts.[3][5][6]

» Ortho-nitrobenzyl (ONB) Linkers: ONB linkers are the workhorses of photocleavage
chemistry.[3][5] They are prized for their high photocleavage efficiency and well-understood
mechanism.[7][8] Irradiation with UV light (typically ~340-365 nm) triggers a photochemical
reaction that results in the release of the caged molecule.[7][9][10]

o Coumarin-based Linkers: Coumarins offer distinct advantages, including absorption at longer
wavelengths (365-475 nm), which can reduce cellular photodamage.[9] The photophysical
properties of coumarin linkers can be readily tuned through chemical modification, allowing
for optimization of quantum yield and absorbance.[5][9][11] Furthermore, some coumarin
derivatives can undergo a reversible photodimerization, offering a "photo-switch” capability.
[12][13]

Table 1: Comparison of Common Photocleavable
Linkers
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binding partners, not

for payload release.

Application I: Spatiotemporal Control of Anti-
Tuberculosis Drug Activity

A major challenge in tuberculosis drug development is understanding a compound's precise

mechanism of action and its off-target effects. Photocleavable probes allow for the creation of

"caged" prodrugs that can be delivered to mycobacteria in an inactive form. Subsequent light

application releases the active drug inside the cell or at a specific time point in its growth cycle,

enabling researchers to study its immediate effects on cellular processes with high precision.

This approach minimizes the confounding variables that arise from gradual drug diffusion and

allows for the study of drugs that might otherwise be toxic to host cells.[15]

Workflow: Photo-activated Drug Release in
Mycobacterium tuberculosis
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Caption: Workflow for studying drug action using photo-uncaging.

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/product/b15578089/docs?utm_src=pdf-body-img#application-notes-and-protocols-photocleavable-probes-in-mycobacteria-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Application II: Activity-Based Protein Profiling
(ABPP)

Activity-based protein profiling (ABPP) is a powerful chemoproteomic technique used to assess
the functional state of entire enzyme families directly in native biological systems.[16][17] By
incorporating a photocleavable linker, ABPP probes can be used to covalently label active
enzymes within live mycobacteria, followed by light-induced release of the captured protein or
a reporter tag. This "catch-and-release" strategy facilitates the identification of enzyme targets
for novel inhibitors and provides a snapshot of the functional proteome under different
conditions (e.g., during drug treatment or dormancy).[18]

For instance, researchers have used competitive ABPP to identify the targets of 1,2,3-triazole
urea inhibitors in M. tuberculosis, confirming that they preferentially inhibit serine hydrolases
involved in cell wall and lipid metabolism.[18]

Application lll: Mapping the Mycomembrane
Interactome

The mycomembrane is a critical frontier in tuberculosis research.[19] Understanding which
proteins associate with this lipid-rich structure is key to discovering new drug targets.[20]
Researchers have ingeniously designed photoactivatable and clickable analogues of essential
mycobacterial lipids, such as trehalose monomycolate (TMM) and free mycolic acids (fMA).[14]
[19]

These lipid probes contain two key functionalities:

e A photo-cross-linking group (e.g., a diazirine) that, upon photoactivation, covalently binds to
nearby proteins.[1][14]

o Aclickable tag (e.g., a terminal alkyne) that allows for the subsequent attachment of a
reporter molecule (like biotin for affinity purification or a fluorophore for imaging) via bio-
orthogonal click chemistry.[14][21]

These dual-function probes are metabolically incorporated into the mycomembrane of live
mycobacteria.[19][21] After UV irradiation, they form covalent bonds with interacting proteins.
The cells are then lysed, and the "clicked" biotin tag is used to pull down the cross-linked
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protein complexes for identification by mass spectrometry. This approach has successfully
identified over 100 mycolate-interacting proteins in Mycobacterium smegmatis and revealed
that the host protein TREMZ2 is a receptor for free mycolic acids, implicating fMAs in host
iImmune evasion.[14][20][22]

Protocol: Photoaffinity Profiling of Mycolate-Interacting
Proteins

This protocol is adapted from methodologies developed for identifying mycolate-protein
interactions in live mycobacteria.[19][20]

1. Metabolic Labeling: a. Grow Mycobacterium smegmatis or Mycobacterium tuberculosis in
appropriate liquid medium (e.g., 7H9) to early- or mid-log phase. b. Add the photoactivatable
lipid probe (e.g., x-Alk-TMM) to the culture at an optimized concentration (typically 25-100 uM).
c. Incubate for a sufficient period (e.g., 3-6 hours) to allow for metabolic incorporation into the
mycomembrane.

2. Photo-Cross-linking: a. Pellet the labeled cells by centrifugation and wash with PBS to
remove excess probe. b. Resuspend the cell pellet in PBS in a petri dish. c. Place the dish on
ice and irradiate with UV light (e.g., 365 nm) for a specified time (e.g., 15-30 minutes) to induce
cross-linking. Non-irradiated samples should be kept as negative controls.

3. Cell Lysis and Click Chemistry: a. Pellet the irradiated cells and lyse them using mechanical
disruption (e.g., bead beating) in a lysis buffer containing protease inhibitors. b. Clarify the
lysate by centrifugation to remove cell debris. c. To the supernatant, add the click chemistry
reagents: an azide-biotin tag, copper(ll) sulfate (CuSOa), and a reducing agent (e.g., sodium
ascorbate). d. Incubate for 1-2 hours at room temperature to attach the biotin tag to the probe-
cross-linked proteins.

4. Affinity Purification: a. Add streptavidin-coated magnetic beads to the lysate and incubate to
capture the biotinylated protein complexes. b. Wash the beads extensively with buffer to
remove non-specifically bound proteins. c. Elute the captured proteins from the beads using a
stringent elution buffer (e.g., containing SDS).

5. Protein Identification: a. Prepare the eluted proteins for mass spectrometry analysis using
standard in-solution or in-gel trypsin digestion protocols. b. Analyze the resulting peptides by
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liquid chromatography-tandem mass spectrometry (LC-MS/MS). c. Identify and quantify the
enriched proteins by searching the mass spectra against the appropriate mycobacterial protein

database.

Workflow: Mycomembrane Protein Interactome Mapping
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Caption: Workflow for identifying mycolate-interacting proteins.
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Application IV: Super-Resolution Imaging of
Mycobacterial Structures

Conventional fluorescence microscopy is limited by the diffraction of light, restricting resolution
to ~200-250 nm. This is insufficient to visualize the fine molecular architecture of small bacterial
cells. Super-resolution microscopy (SRM) techniques, such as Photoactivated Localization
Microscopy (PALM), bypass this limit.[23][24]

PALM relies on photoactivatable fluorescent proteins or probes that can be switched from a
dark to a bright state with light.[23][25] By using a low-power activation laser, only a sparse,
random subset of fluorophores is activated at any given moment. Each activated molecule is
imaged until it photobleaches, and its precise center is calculated. By repeating this process
over thousands of frames, a composite super-resolution image is constructed with a resolution
approaching 10-20 nm.[23] This has been used to visualize the cell wall of mycobacteria with
unprecedented detail and to track the interaction of antimicrobial peptides with intracellular M.
tuberculosis.[26]

Conclusion and Future Outlook

Photocleavable probes represent a transformative toolkit for mycobacterial research, providing
a level of control and precision that was previously unattainable. They enable the conditional
activation of drugs, the mapping of protein activity and interaction networks, and the
visualization of subcellular structures at the nanoscale. As probe chemistry continues to
advance—patrticularly towards activation by longer, less damaging wavelengths of light like
near-infrared (NIR)—these tools will become even more powerful.[27][28] Their continued
application promises to shed new light on the fundamental biology of mycobacteria, uncovering
vulnerabilities that can be exploited for the development of next-generation diagnostics and
therapeutics against tuberculosis.

References

Holmes, C. P. (n.d.). Photolabile linkers: exploiting labile bond chemistry to control mode and
rate of hydrogel degradation and protein release. NIH.

e (n.d.). Using o-nitrobenzyls as photocleavable linker to prepare.... ResearchGate.

e Bai, X., etal. (n.d.). Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5'
end of DNA. PNAS.

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3894611/
https://hellobio.com/super-resolution-microscopy-imaging-tools
https://pmc.ncbi.nlm.nih.gov/articles/PMC3894611/
https://einsteinmed.edu/uploadedFiles/LABS/vlad-verkhusha/Shcherbakova%20et%20al%20AnnuRevBiophys2014.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3894611/
https://www.mdpi.com/1422-0067/21/18/6741
https://www.longdom.org/open-access-pdfs/photonic-advances-in-mycobacterial-disease-management.pdf
https://www.mdpi.com/1422-0067/25/15/8505
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Agu, K. C., et al. (2025). A Photoactivatable Free Mycolic Acid Probe to Investigate
Mycobacteria—Host Interactions. ACS Infectious Diseases.

(2025). Light-Activated Probe Reveals New Possibilities for Tuberculosis Treatment. ACS
Axial.

Sohma, Y., et al. (n.d.). Development of Photoremovable Linkers as a Novel Strategy to
Improve the Pharmacokinetics of Drug Conjugates and Their Potential Application in
Antibody—Drug Conjugates for Cancer Therapy. NIH.

Wright, A. T., et al. (n.d.). Activity-based protein profiling of microbes. PubMed.

Kim, J. C., et al. (n.d.). Photocleavage of o-nitrobenzyl ether derivatives for rapid biomedical
release applications. Penn Engineering.

Bai, X., et al. (2025). Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5'
end of DNA. PNAS.

Agu, K. C., et al. (n.d.). A Photoactivatable Free Mycolic Acid Probe to Investigate
Mycobacteria—Host Interactions. ACS Publications.

Kavunja, H. W., et al. (n.d.). Photoactivatable Glycolipid Probes for Identifying Mycolate—
Protein Interactions in Live Mycobacteria. PMC - PubMed Central.

Biegas, K. J., & Swarts, B. M. (n.d.). Chemical Probes for Tagging Mycobacterial Lipids.
Zhou, Z., & Zhang, D. (2020). Approaches for the Synthesis of o-Nitrobenzyl and Coumarin
Linkers for use in Photocleavable Biomaterials and Bioconjugates and Their Biomedical
Applications. ResearchGate.

Agu, K. C., et al. (2025). A Photoactivatable Free Mycolic Acid Probe to Investigate
Mycobacteria-Host Interactions. PubMed.

Johnson, J. W., et al. (2021). A competitive activity-based protein profiling platform yields cell
wall synthesis inhibitors active against replicating and non. bioRXxiv.

Kavunja, H. W., et al. (2020). Photoactivatable Glycolipid Probes for Identifying Mycolate-
Protein Interactions in Live Mycobacteria. PubMed.

Stancu, A. D., et al. (2023). Bio-Based Photoreversible Networks Containing Coumarin
Groups for Future Medical Applications. MDPI.

van der Velden, J. L. J., et al. (n.d.). The fate of the contact ion pair determines the
photochemistry of coumarin-based photocleavable protecting groups. NIH.

Zhang, Y., et al. (2022). Photo-Crosslinked Coumarin-Containing Bis-Urea Amphiphile
Hydrogels. MDPI.

Johnson, J. W., & Seeliger, J. C. (2025). Identifying Inhibitor Targets in Mycobacteria by
Activity-Based Probe Profiling. PubMed.

Shleeva, M. O., et al. (n.d.). Photonic Advances in Mycobacterial Disease Management.
Longdom Publishing.

Foley, P. L., & Brown, P. J. (n.d.). Chemical Biology Tools for examining the bacterial cell
wall. PMC - PubMed Central - NIH.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

(n.d.). Photocleavable Linkers. BroadPharm.

Biteen, J. S., & Moerner, W. E. (n.d.). Superresolution microscopy for microbiology. PMC -
PubMed Central - NIH.

Baranov, M., et al. (n.d.). Photoinactivation of Mycobacterium tuberculosis and
Mycobacterium smegmatis by Near-Infrared Radiation Using a Trehalose-Conjugated
Heptamethine Cyanine. MDPI.

Son, H., et al. (n.d.). Super-Resolution Microscopy Reveals a Direct Interaction of
Intracellular Mycobacterium tuberculosis with the Antimicrobial Peptide LL-37. MDPI.
Dean, K. M., & Palmer, A. E. (2014). Photocontrollable Fluorescent Proteins for
Superresolution Imaging. Albert Einstein College of Medicine.

(n.d.). Super Resolution Microscopy Imaging Tools. Hello Bio.

Wu, G., et al. (n.d.). Light: A Magical Tool for Controlled Drug Delivery. PMC - NIH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Light-Activated Probe Reveals New Possibilities for Tuberculosis Treatment [axial.acs.org]
2. Chemical Biology Tools for examining the bacterial cell wall - PMC [pmc.ncbi.nlm.nih.gov]

3. Photolabile linkers: exploiting labile bond chemistry to control mode and rate of hydrogel
degradation and protein release - PMC [pmc.ncbi.nlm.nih.gov]

. Photocleavable Linkers | BroadPharm [broadpharm.com]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. pnas.org [pnas.org]

. seas.upenn.edu [seas.upenn.edu]

© o0 N o O b

. Development of Photoremovable Linkers as a Novel Strategy to Improve the
Pharmacokinetics of Drug Conjugates and Their Potential Application in Antibody—Drug
Conjugates for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b15578089?utm_src=pdf-custom-synthesis#bc-rfq
https://axial.acs.org/medicinal-chemistry/light-activated-probe-reveals-new-possibilities-for-tuberculosis-treatments
https://pmc.ncbi.nlm.nih.gov/articles/PMC7590259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7267699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7267699/
https://broadpharm.com/product-categories/peg-linkers/photocleavable-linkers
https://www.researchgate.net/figure/Using-o-nitrobenzyls-as-photocleavable-linker-to-prepare-light-responsive-liposomal-agent_fig3_343847612
https://www.researchgate.net/publication/343847612_Approaches_for_the_Synthesis_of_o-Nitrobenzyl_and_Coumarin_Linkers_for_use_in_Photocleavable_Biomaterials_and_Bioconjugates_and_Their_Biomedical_Applications
https://www.pnas.org/doi/10.1073/pnas.242729099
https://www.seas.upenn.edu/~diamond/Pubs/2006_Kim_Bioorg_Med_Chem_Letters2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9230074/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9230074/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9230074/
https://www.researchgate.net/publication/10960871_Photocleavage_of_a_2-nitrobenzyl_linker_bridging_a_fluorophore_to_the_5'_end_of_DNA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 11. The fate of the contact ion pair determines the photochemistry of coumarin-based
photocleavable protecting groups - PMC [pmc.ncbi.nim.nih.gov]

e 12. mdpi.com [mdpi.com]

¢ 13. Photo-Crosslinked Coumarin-Containing Bis-Urea Amphiphile Hydrogels | MDPI
[mdpi.com]

e 14. A Photoactivatable Free Mycolic Acid Probe to Investigate Mycobacteria—Host
Interactions - PMC [pmc.ncbi.nim.nih.gov]

e 15. Light: A Magical Tool for Controlled Drug Delivery - PMC [pmc.ncbi.nim.nih.gov]
¢ 16. Activity-based protein profiling of microbes - PubMed [pubmed.ncbi.nlm.nih.gov]

e 17. Identifying Inhibitor Targets in Mycobacteria by Activity-Based Probe Profiling - PubMed
[pubmed.ncbi.nim.nih.gov]

e 18. biorxiv.org [biorxiv.org]

¢ 19. Photoactivatable Glycolipid Probes for Identifying Mycolate— Protein Interactions in Live
Mycobacteria - PMC [pmc.ncbi.nim.nih.gov]

¢ 20. Photoactivatable Glycolipid Probes for Identifying Mycolate-Protein Interactions in Live
Mycobacteria - PubMed [pubmed.ncbi.nim.nih.gov]

e 21. par.nsf.gov [par.nsf.gov]

e 22. A Photoactivatable Free Mycolic Acid Probe to Investigate Mycobacteria-Host
Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

e 23. Superresolution microscopy for microbiology - PMC [pmc.ncbi.nim.nih.gov]
e 24. Super Resolution Microscopy | Hello Bio [hellobio.com]

e 25. einsteinmed.edu [einsteinmed.edu]

e 26. mdpi.com [mdpi.com]

e 27.longdom.org [longdom.org]

¢ 28. Photoinactivation of Mycobacterium tuberculosis and Mycobacterium smegmatis by
Near-Infrared Radiation Using a Trehalose-Conjugated Heptamethine Cyanine [mdpi.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Photocleavable
Probes in Mycobacteria Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578089/docs#application-notes-and-protocols-
photocleavable-probes-in-mycobacteria-research]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10848663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10848663/
https://www.mdpi.com/2073-4360/15/8/1885
https://www.mdpi.com/2310-2861/8/10/615
https://www.mdpi.com/2310-2861/8/10/615
https://pmc.ncbi.nlm.nih.gov/articles/PMC12070411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12070411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8415493/
https://pubmed.ncbi.nlm.nih.gov/25531039/
https://pubmed.ncbi.nlm.nih.gov/40515988/
https://pubmed.ncbi.nlm.nih.gov/40515988/
https://www.biorxiv.org/content/10.1101/2021.04.16.440156v1.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7949286/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7949286/
https://pubmed.ncbi.nlm.nih.gov/32293873/
https://pubmed.ncbi.nlm.nih.gov/32293873/
https://par.nsf.gov/servlets/purl/10324302
https://pubmed.ncbi.nlm.nih.gov/40228107/
https://pubmed.ncbi.nlm.nih.gov/40228107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3894611/
https://hellobio.com/super-resolution-microscopy-imaging-tools
https://einsteinmed.edu/uploadedFiles/LABS/vlad-verkhusha/Shcherbakova%20et%20al%20AnnuRevBiophys2014.pdf
https://www.mdpi.com/1422-0067/21/18/6741
https://www.longdom.org/open-access-pdfs/photonic-advances-in-mycobacterial-disease-management.pdf
https://www.mdpi.com/1422-0067/25/15/8505
https://www.mdpi.com/1422-0067/25/15/8505
https://www.benchchem.com/product/b15578089/docs#application-notes-and-protocols-photocleavable-probes-in-mycobacteria-research
https://www.benchchem.com/product/b15578089/docs#application-notes-and-protocols-photocleavable-probes-in-mycobacteria-research
https://www.benchchem.com/product/b15578089/docs#application-notes-and-protocols-photocleavable-probes-in-mycobacteria-research
https://www.benchchem.com/product/b15578089/docs#application-notes-and-protocols-photocleavable-probes-in-mycobacteria-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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